Cas no 58307-81-6 (Terebenthifolic acid)

• Product Name: Terebenthifolic acid
• CAS No: 58307-81-6
• MF: C₃₀H₄₆O₃
• MW: 454.684449672699
• CID: 2009044
• Update Time: 2025-04-21

Terebenthifolic acid Chemical and Physical Properties

Names and Identifiers

• Terebenthifolic acid
• 3-Oxo-D:C-friedours-7-en-28-oic acid

• Inchi： 1S/C30H46O3/c1-18-10-15-30(25(32)33)17-16-28(6)21-8-9-22-26(3,4)23(31)12-13-27(22,5)20(21)11-14-29(28,7)24(30)19(18)2/h8,18-20,22,24H,9-17H2,1-7H3,(H,32,33)
• InChI Key： SMBREQQMZYSMJF-UHFFFAOYSA-N
• SMILES： CC1C(C)C2C(C(=O)O)(CCC3(C2(C)CCC2C3=CCC3C2(C)CCC(=O)C3(C)C)C)CC1

Computed Properties

• Exact Mass: 454.345
• Monoisotopic Mass: 454.345
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 33
• Rotatable Bond Count: 1
• Complexity: 916
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 9
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.4A^2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Triterpenoids
• Triterpenoids